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This guide provides an objective comparison of the c-Jun N-terminal kinase 3 (JNKS3) inhibitor-
2, focusing on its binding affinity in the context of other available inhibitors. The data presented
is compiled from published research and supplier information to facilitate informed decisions in
research and development. JNK3 is a key member of the mitogen-activated protein kinase
(MAPK) family and is predominantly expressed in the central nervous system, making it a
significant therapeutic target for neurodegenerative diseases.[1][2][3][4]

Comparative Analysis of JNK3 Inhibitor Binding
Affinity

The binding affinity of an inhibitor is a critical measure of its potency. This is commonly
expressed as the half-maximal inhibitory concentration (IC50), the inhibitor constant (Ki), or the
dissociation constant (Kd). Lower values indicate higher potency.

The sole reported binding affinity for INK3 inhibitor-2 is an IC50 of 250 nM. It is important to
note that this value originates from a single cited source provided by a commercial vendor and,
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based on available literature, has not been independently validated. For robust evaluation,
comparison with a panel of alternative, well-characterized JNKS3 inhibitors is essential.

The following table summarizes the binding affinities of INK3 inhibitor-2 alongside several
other widely studied JNK inhibitors.

JNK3 JNK1 JNK2

o o Affinity o o Selectivity
Inhibitor Affinity Affinity Affinity .
Type Profile
(nM) (nM) (nM)
JNK3 JNK3
o 250 IC50 >100,000 >100,000 )
inhibitor-2 Selective
JNK-IN-8 1 IC50 4.7 18.7 Pan-JNK
Tanzisertib
IC50 61 5-7 Pan-JNK
(CC-930)
JNK3
SR-3576 7 IC50 )
Selective
Compound JNKS3
9.7 IC50 >10,000 ~97 )
35b Selective[4]
Inhibitor VIII 52 Ki 2 4 Pan-JNK
JNK3
Q3 66 Kd 240 290 _
Preferential
SP600125 90 IC50 40 40 Pan-JNK|2]
Bentamapimo
IC50 80 90 Pan-JNK[2]

d (AS602801)

Data compiled from multiple sources.[2][4][5]

Signaling and Experimental Workflow Diagrams

Visualizing the biological context and experimental process is crucial for understanding the
inhibitor's role and validation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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